Cas no 90105-73-0 (Benzenemethanaminium, N,N-diethyl-N-tetradecyl-, bromide)

Benzenemethanaminium, N,N-diethyl-N-tetradecyl-, bromide structure
90105-73-0 structure
Product Name:Benzenemethanaminium, N,N-diethyl-N-tetradecyl-, bromide
CAS No:90105-73-0
MF:C25H46BrN
MW:440.54344701767
CID:794046
PubChem ID:71430297
Update Time:2025-04-19

Benzenemethanaminium, N,N-diethyl-N-tetradecyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium, N,N-diethyl-N-tetradecyl-, bromide
    • benzyl-diethyl-tetradecylazanium,bromide
    • N-Benzyl-N,N-diethyltetradecan-1-aminium bromide
    • DTXSID80848922
    • 90105-73-0
    • Inchi: 1S/C25H46N.BrH/c1-4-7-8-9-10-11-12-13-14-15-16-20-23-26(5-2,6-3)24-25-21-18-17-19-22-25;/h17-19,21-22H,4-16,20,23-24H2,1-3H3;1H/q+1;/p-1
    • InChI Key: FSBPDACSSBERRL-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](CC)(CC)(CC1C=CC=CC=1)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 439.28136g/mol
  • Monoisotopic Mass: 439.28136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 17
  • Complexity: 289
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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